5-benzyl-6,7-dihydrobenzo[b]thiophen-4(5H)-one

• Molecular Formula: C15H14OS
• Molecular Weight: 242.3 g/mol
• IUPAC Name: 5-benzyl-6,7-dihydro-5H-1-benzothiophen-4-one
• InChI: InChI=1S/C15H14OS/c16-15-12(10-11-4-2-1-3-5-11)6-7-14-13(15)8-9-17-14/h1-5,8-9,12H,6-7,10H2
• InChI Key: YTMPYVIIBWPCNO-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CS2)C(=O)C1CC3=CC=CC=C3

Description

5-benzyl-6,7-dihydrobenzo[b]thiophen-4(5H)-one is a useful research compound. Its molecular formula is C15H14OS and its molecular weight is 242.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6,7-Dihydrobenzo[b]thiophen-4(5H)-one (0.5 g, 3.3 mmol) in THF (7.5 mL) was added drop-wise to LDA (2.2 mL, 3.67 mmol) under a nitrogen atmosphere at −78° C. The mixture was warmed to −30° C. for 10 min before being re-cooled to −78° C. Benzyl bromide (1.17 mL, 9.9 mmol) was then added drop-wise and the mixture was gradually warmed to room temperature and stirred for 18 hr. Saturated ammonium chloride solution was added to the reaction mixture and product was extracted into ethyl acetate (×3). The combined organic extracts were combined, dried (MgSO4) and concentrated in vacuo. The crude residue was purified on silica gel using a gradient elution of 0-50% ethyl acetate in iso-hexane to afford the title compound as a yellow oil (0.55 g, 62%).